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Compound Name:
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Cat. No. B0g5707

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Bromomethyl)triphenylphosphonium bromide, with CAS number 1034-49-7, is a pivotal
phosphonium salt in the field of organic synthesis. This technical guide provides a
comprehensive overview of its chemical and physical properties, detailed synthesis protocols,
and its significant applications, particularly as a precursor to a Wittig reagent. Safety and
handling information, along with spectroscopic data, are also presented to offer a complete
resource for laboratory professionals.

Chemical and Physical Properties

(Bromomethyl)triphenylphosphonium bromide is a white to pale yellow or light beige to pink
powder.[1][2] It is a quaternary ammonium salt that is soluble in polar organic solvents.[3] Due
to its ionic nature, it possesses good thermal stability but can be hygroscopic.[3]

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b085707?utm_src=pdf-interest
https://www.benchchem.com/product/b085707?utm_src=pdf-body
https://www.benchchem.com/product/b085707?utm_src=pdf-body
https://www.chemimpex.com/products/36002
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/1034-49-7/
https://cymitquimica.com/cas/1034-49-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 1034-49-7 [1]

Molecular Formula C19H17Br2P [1]

Molecular Weight 436.12 g/mol [1]

Melting Point 234 -236 °C [11[2]
Appearance White to pale yellow powder [1]

Purity = 96% (GC) [1]
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- Store at room temperature,
Storage Conditions ) [1]
under inert gas

Synthesis

The primary route for the synthesis of (bromomethyl)triphenylphosphonium bromide
involves the reaction of triphenylphosphine with dibromomethane.

Experimental Protocol: Synthesis of
(Bromomethyl)triphenylphosphonium bromide

Objective: To synthesize (bromomethyl)triphenylphosphonium bromide from
triphenylphosphine and dibromomethane.

Materials:
o Triphenylphosphine

¢ Dibromomethane

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemimpex.com/products/36002
https://www.chemimpex.com/products/36002
https://www.chemimpex.com/products/36002
https://www.chemimpex.com/products/36002
https://www.lookchem.com/404.htm
https://www.chemimpex.com/products/36002
https://www.chemimpex.com/products/36002
https://www.benchchem.com/synthesis/pse-4d6cb2453b834b448b547250555ge250
https://cymitquimica.com/cas/1034-49-7/
https://www.chemimpex.com/products/36002
https://www.benchchem.com/product/b085707?utm_src=pdf-body
https://www.benchchem.com/product/b085707?utm_src=pdf-body
https://www.benchchem.com/product/b085707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toluene (dry)

Nitrogen gas supply

Reflux apparatus

Filtration apparatus

Procedure 1:

Under a nitrogen atmosphere, prepare a solution of 215.0 g (0.82 mole) of
triphenylphosphine and 115 mL (1.64 moles) of dibromomethane in 600 mL of toluene in a
suitable reaction vessel.[4]

Heat the stirred solution to reflux for approximately eight hours.[4]

After the initial reflux period, cool the mixture and collect the resulting solid by filtration.[4]

The filtrate should be returned to the reaction vessel and heated to reflux for an additional
eight hours.[4]

Cool the mixture again and collect any further solid that has precipitated.[4]

Combine the solids from both filtrations to yield the final product. The reported yield is
approximately 280 grams.[4]

Procedure 2:

Dissolve triphenylphosphine (15.00 g, 57.25 mmol) and dibromomethane (19.92 g, 114.48
mmol) in 125 mL of dry toluene.[5]

Heat the reaction mixture to reflux for 7 days.[5]

Upon completion, cool the mixture to 0 °C.[5]

Collect the precipitated white crystals by filtration and wash them with toluene to obtain the
final product. The reported yield is 16.50 g (66%).[5]
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Procedure 3 (for immediate use):

e To a solution of triphenylphosphine (3.3 g, 12.6 mmol) in toluene (10 mL), add methylene
bromide (1.1 mL, 16.4 mmol) dropwise.[5]

e Heat the resulting solution to reflux and stir for 16 hours.[5]

o Cool the mixture and filter the precipitate. Wash the solid with toluene and dry it in vacuo to
obtain the phosphonium salt (4.5 g, 82%) as a white solid, which can be used immediately
without further purification.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to
(Bromomethyl)triphenylphosphonium bromide (CAS 1034-49-7)]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b085707#bromomethyl-
triphenylphosphonium-bromide-cas-number-1034-49-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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